Cas no 89820-45-1 (Benzenemethanol, 3-(dodecyloxy)-)

• Product Name: Benzenemethanol, 3-(dodecyloxy)-
• CAS No: 89820-45-1
• MF: C₁₉H₃₂O₂
• MW: 292.456186294556
• CID: 588070
• PubChem ID: 54211221
• Update Time: 2025-04-19

Benzenemethanol, 3-(dodecyloxy)- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 3-(dodecyloxy)-
• (3-dodecoxyphenyl)methanol
• DTXSID60709789
• [3-(DODECYLOXY)PHENYL]METHANOL
• AKOS012841525
• SCHEMBL10427945
• 89820-45-1

• Inchi： 1S/C19H32O2/c1-2-3-4-5-6-7-8-9-10-11-15-21-19-14-12-13-18(16-19)17-20/h12-14,16,20H,2-11,15,17H2,1H3
• InChI Key： PWBQCSBODNQVAR-UHFFFAOYSA-N
• SMILES： O(C1C=CC=C(CO)C=1)CCCCCCCCCCCC

Computed Properties

• Exact Mass: 292.24
• Monoisotopic Mass: 292.24
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 13
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.5A^2
• XLogP3: 6.6